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Compound of Interest

Compound Name: 4-Chlorobenzotrichloride

Cat. No.: B167033

FOR IMMEDIATE RELEASE

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4-Chlorobenzotrichloride (CAS No. 5216-25-1).
Adherence to these procedures is vital for ensuring laboratory safety and operational integrity.

4-Chlorobenzotrichloride is a corrosive, moisture-sensitive liquid that can cause severe skin
and eye burns, as well as respiratory tract irritation.[1][2] It is also a lachrymator, meaning it can
induce tearing.[1][2] Long-term exposure may lead to more severe health effects, including
potential organ damage and cancer.[3][4][5] This guide outlines the essential personal
protective equipment (PPE), handling protocols, and disposal plans to mitigate these risks.

Hazard Identification and Physical Properties

A summary of key hazard and physical data for 4-Chlorobenzotrichloride is presented below.
This information is critical for risk assessment and the implementation of appropriate safety

controls.
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Property Value Citation(s)
Appearance (?Ietolr, colorless to light yellow 6]
liquid
Molecular Formula C7HaCla [31[7]
Molecular Weight 229.92 g/mol [61[7]
Boiling Point 245 °C (473 °F) at 760 mmHg [6]1[8]
Melting Point 5.8 °C (42.4 °F) [6][8]
Density 1.495 g/mL at 25 °C [61[7]
Flash Point > 112 °C (> 233.6 °F) [1][8]
Moisture Sensitivity Decomposes in water [6][7]

) Corrosive, Lachrymator,
Primary Hazards _ _ [1][3]
Harmful if swallowed/inhaled

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Chlorobenzotrichloride to prevent
exposure.

e Eye and Face Protection: Wear chemical safety goggles and a face shield.[1] Standard
safety glasses are not sufficient.

o Skin Protection:
o Gloves: Wear appropriate chemical-resistant gloves.[1]

o Protective Clothing: A lab coat, chemical-resistant apron, or coveralls are required to
prevent skin contact.[1]

» Respiratory Protection: Use a NIOSH-approved respirator with organic vapor cartridges,
especially when working outside of a certified chemical fume hood or in poorly ventilated
areas.[3] A full-face respirator provides a higher level of protection.[3]
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o Footwear: Closed-toe shoes are mandatory. Chemical-resistant boots may be necessary for
larger-scale operations or spill response.

Operational Plan: Step-by-Step Handling
Procedures

e Preparation:

[¢]

Ensure a certified chemical fume hood is operational.

o

Verify that an eyewash station and safety shower are accessible and have been recently
tested.[1]

o

Assemble all necessary PPE and ensure it is in good condition.

o

Have spill control materials (e.qg., inert absorbent material like vermiculite or sand) readily
available.[1]

e Handling:

o Conduct all work with 4-Chlorobenzotrichloride inside a certified chemical fume hood to
minimize inhalation exposure.[1]

o Dispense the chemical carefully to avoid splashing.

o Keep the container tightly closed when not in use to prevent exposure to moisture and
atmospheric contaminants.[1][2]

o Avoid contact with incompatible materials such as strong oxidizing agents and moisture.[1]

[6]
e Post-Handling:

o Thoroughly wash hands and any potentially exposed skin with soap and water after
handling.[8]

o Decontaminate all work surfaces.
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o Properly remove and dispose of contaminated PPE.

Emergency Protocols

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.[1][2]

o Eye Contact: Immediately flush eyes with water for at least 30 minutes, holding the eyelids
open.[1] Seek immediate medical attention.[1][2]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. Do not use mouth-to-mouth resuscitation.[1][2] Seek immediate medical attention.[1]

[2]

¢ Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cups of milk or water.[1][2] Seek immediate medical attention.[1][2]

o Spill:
o Evacuate the immediate area.
o Wearing appropriate PPE, cover the spill with an inert absorbent material.[1]

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

o Ventilate the area and decontaminate the spill site.

Disposal Plan

All waste containing 4-Chlorobenzotrichloride, including contaminated lab supplies and PPE,
must be treated as hazardous waste.

o Waste Collection:

o Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.
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o Do not mix with other waste streams unless explicitly instructed to do so by your
institution's environmental health and safety (EHS) department.

e Labeling and Storage:

o Label waste containers with "Hazardous Waste" and the full chemical name: "4-
Chlorobenzotrichloride."

o Store waste containers in a designated, well-ventilated, and secure secondary
containment area away from incompatible materials.

e Disposal:

o Arrange for pickup and disposal through your institution's EHS department.

o All waste disposal must comply with local, state, and federal regulations.[1]
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Workflow for Handling 4-Chlorobenzotrichloride

Preparation
- Verify fume hood
- Check safety shower/eyewash
- Assemble PPE
- Prepare spill kit

Handling (in Fume Hood)
- Dispense carefully

- Keep container sealed
- Avoid incompatibles

Post-Handling

- Wash hands Emergency Event

- Decontaminate surfaces (Spill or Exposure)

- Dispose of contaminated PPE

Waste Disposal
- Collect in labeled containers

Follow Emergency Protocols

- Skin/Eye Contact: Flush with water
- Inhalation: Move to fresh air
- Spill: Contain and clean up

- Store in designated area
- Contact EHS for disposal

I
I
:for personnel exposure

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 4-
Chlorobenzotrichloride]. BenchChem, [2025]. [Online PDF]. Available at:
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4-chlorobenzotrichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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